![molecular formula C17H20N4O B2842676 N-(4-(dimethylamino)but-2-yn-1-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide CAS No. 1396813-55-0](/img/structure/B2842676.png)
N-(4-(dimethylamino)but-2-yn-1-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide
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Overview
Description
The compound “N-(4-(dimethylamino)but-2-yn-1-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide” is a complex organic molecule. It likely contains a pyrazole ring, which is a type of aromatic organic compound. The pyrazole ring is substituted with various functional groups including a phenyl group, a carboxamide group, and a dimethylamino group .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The pyrazole ring provides a rigid, planar core to the molecule, while the various substituents would add complexity and potentially influence the compound’s physical and chemical properties .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the various functional groups present. For example, the carboxamide group might participate in condensation reactions, while the phenyl group might undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of a carboxamide group could result in the formation of hydrogen bonds, potentially influencing the compound’s solubility and boiling point .Scientific Research Applications
Synthesis and Biological Activities
The synthesis of carboxamide derivatives and their biological activities have been a subject of interest. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines have shown potent cytotoxic properties against various cancer cell lines, highlighting their potential as anticancer agents. The method of synthesis often involves reactions with primary amines to yield compounds that exhibit significant growth inhibitory properties (Deady et al., 2003).
Another area of interest is the microwave-assisted synthesis of pyrazolopyridines and their evaluation for antioxidant, antitumor, and antimicrobial activities. These compounds demonstrate considerable biological activities, suggesting their utility in therapeutic applications (El‐Borai et al., 2013).
Antitumor and Antimicrobial Effects
Research into the antitumor and antimicrobial effects of related compounds has yielded promising results. For example, novel pyrazolo[3,4-d]pyrimidin-4-one derivatives were synthesized and showed outstanding in vitro antitumor activity against specific cancer cell lines. These findings support the potential use of such compounds in cancer treatment (Fahim et al., 2019).
Applications in Corrosion Inhibition
The applications of related chemical entities extend beyond biomedical uses to include corrosion inhibition. Certain compounds have demonstrated excellent inhibition efficiency against corrosion in metal/solution interfaces, indicating their potential utility in industrial applications (Tawfik, 2015).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-[4-(dimethylamino)but-2-ynyl]-2-methyl-5-phenylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O/c1-20(2)12-8-7-11-18-17(22)16-13-15(19-21(16)3)14-9-5-4-6-10-14/h4-6,9-10,13H,11-12H2,1-3H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRBMECMKOOAQOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)NCC#CCN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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